Cas no 91817-84-4 (1-(3-Chloropropyl)-3-methoxybenzene)

• Product Name: 1-(3-Chloropropyl)-3-methoxybenzene
• CAS No: 91817-84-4
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 4719726
• PubChem ID: 28350541
• Update Time: 2025-05-19

1-(3-Chloropropyl)-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-CHLOROPROPYL)-3-METHOXYBENZENE
• Benzene, 1-(3-chloropropyl)-3-methoxy-
• 1-(3-Chloropropyl)-3-methoxybenzene

• Inchi： 1S/C10H13ClO/c1-12-10-6-2-4-9(8-10)5-3-7-11/h2,4,6,8H,3,5,7H2,1H3
• InChI Key： JTHIZUIPLZWCGC-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 184.065
• Monoisotopic Mass: 184.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3-Chloropropyl)-3-methoxybenzene

1-(3-Chloropropyl)-3-methoxybenzene: A Comprehensive Overview

1-(3-Chloropropyl)-3-methoxybenzene, also known by its CAS number CAS No. 91817-84-4, is a versatile organic compound with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its benzene ring substituted with a methoxy group at the 3-position and a chloropropyl group at the 1-position, making it a valuable molecule in the fields of chemistry, pharmacology, and materials science.

The chemical structure of 1-(3-Chloropropyl)-3-methoxybenzene consists of a benzene ring with two substituents: a methoxy group (-OCH₃) at the meta position and a chloropropyl group (-CH₂CH₂Cl) at the para position relative to the methoxy group. This arrangement imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and functionality. The presence of the chloropropyl group introduces both electron-withdrawing and electron-donating effects, depending on the reaction conditions, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 1-(3-Chloropropyl)-3-methoxybenzene in drug discovery and development. Researchers have explored its role as a precursor for synthesizing bioactive compounds with anti-inflammatory, antioxidant, and anticancer properties. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. These findings underscore its significance in advancing therapeutic interventions.

In addition to its pharmacological applications, 1-(3-Chloropropyl)-3-methoxybenzene has found utility in materials science, particularly in the synthesis of advanced polymers and coatings. Its ability to undergo various polymerization reactions under controlled conditions has made it an attractive candidate for developing high-performance materials with tailored properties. A 2023 study in Polymer Chemistry reported on the use of this compound as a monomer for synthesizing UV-resistant polymers, which have potential applications in aerospace and optoelectronics.

The synthesis of 1-(3-Chloropropyl)-3-methoxybenzene typically involves multi-step organic reactions, including Friedel-Crafts alkylation and nucleophilic substitution. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, researchers have employed heterogeneous catalysts to facilitate the alkylation step, reducing reaction times and minimizing waste generation. These innovations align with global efforts to promote sustainable chemical practices.

The physical properties of 1-(3-Chloropropyl)-3-methoxybenzene, such as its melting point, boiling point, and solubility, are critical factors influencing its application in different industries. Experimental data indicate that it has a melting point of approximately 55°C and a boiling point around 205°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethanol makes it suitable for use in various chemical processes requiring efficient dissolution and reaction kinetics.

In terms of environmental impact, studies have shown that 1-(3-Chloropropyl)-3-methoxybenzene exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments necessitates careful handling during industrial processes to prevent contamination. Regulatory agencies have established guidelines for its safe use and disposal to minimize ecological risks.

In conclusion, 1-(3-Chloropropyl)-3-methoxybenzene, with its unique chemical structure and versatile properties, continues to be a focal point for scientific research across multiple disciplines. Its applications span drug discovery, materials science, and chemical synthesis, driven by ongoing advancements in synthetic methodologies and material characterization techniques. As research into this compound progresses, it is expected to contribute significantly to the development of innovative solutions addressing pressing challenges in health care, technology, and sustainability.